Cas no 6238-97-7 (6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)
6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- ethyl {[3-(1H-benzimidazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate
- Acetic acid, 2-[[3-(1H-benzimidazol-2-yl)-2-oxo-2H-1-benzopyran-7-yl]oxy]-, ethyl ester
- 6-bromo-7-methyl-4H-benzo[1,4]oxazin-3-one
- ethyl 2-[3-(1H-benzimidazol-2-yl)-2-oxochromen-7-yl]oxyacetate
- 6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
- Oprea1_843640
- CB04836
- 308297-74-7
- ChemDiv2_003737
- G55702
- ethyl 2-((3-(1H-benzo[d]imidazol-2-yl)-2-oxo-2H-chromen-7-yl)oxy)acetate
- DTXSID80387503
- IDI1_002452
- AKOS000531757
- SMSF0018256
- Oprea1_184356
- Ethyl {[3-(1H-benzimidazol-2-yl)-2-oxo-2H-1-benzopyran-7-yl]oxy}acetate
- EU-0007478
- ETHYL 2-[3-(1H-BENZOIMIDAZOL-2-YL)-2-OXO-CHROMEN-7-YL]OXYACETATE
- HMS1379J19
- STK836610
- BIM-0003026.P001
- CBMicro_003138
- 6238-97-7
- F0921-0979
- ethyl 2-{[3-(1H-1,3-benzodiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate
-
- Inchi: 1S/C20H16N2O5/c1-2-25-18(23)11-26-13-8-7-12-9-14(20(24)27-17(12)10-13)19-21-15-5-3-4-6-16(15)22-19/h3-10H,2,11H2,1H3,(H,21,22)
- InChI Key: MWLQLOUBNQLWKK-UHFFFAOYSA-N
- SMILES: O1C(C(=CC2C=CC(=CC1=2)OCC(=O)OCC)C1=NC2C=CC=CC=2N1)=O
Computed Properties
- Exact Mass: 364.10598
- Monoisotopic Mass: 364.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- PSA: 90.51
6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-102418-1.0g |
6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one |
6238-97-7 | 95% | 1.0g |
$0.0 | 2023-02-19 | |
| Aaron | AR01I1SM-50mg |
ETHYL 2-[3-(1H-BENZOIMIDAZOL-2-YL)-2-OXO-CHROMEN-7-YL]OXYACETATE |
6238-97-7 | 95% | 50mg |
$170.00 | 2025-02-14 | |
| Aaron | AR01I1SM-100mg |
ETHYL 2-[3-(1H-BENZOIMIDAZOL-2-YL)-2-OXO-CHROMEN-7-YL]OXYACETATE |
6238-97-7 | 95% | 100mg |
$240.00 | 2025-02-14 | |
| Aaron | AR01I1SM-250mg |
ETHYL 2-[3-(1H-BENZOIMIDAZOL-2-YL)-2-OXO-CHROMEN-7-YL]OXYACETATE |
6238-97-7 | 95% | 250mg |
$331.00 | 2025-02-14 | |
| Aaron | AR01I1SM-500mg |
ETHYL 2-[3-(1H-BENZOIMIDAZOL-2-YL)-2-OXO-CHROMEN-7-YL]OXYACETATE |
6238-97-7 | 95% | 500mg |
$606.00 | 2025-02-14 | |
| Aaron | AR01I1SM-1g |
ETHYL 2-[3-(1H-BENZOIMIDAZOL-2-YL)-2-OXO-CHROMEN-7-YL]OXYACETATE |
6238-97-7 | 95% | 1g |
$769.00 | 2025-02-14 | |
| Aaron | AR01I1SM-2.5g |
ETHYL 2-[3-(1H-BENZOIMIDAZOL-2-YL)-2-OXO-CHROMEN-7-YL]OXYACETATE |
6238-97-7 | 95% | 2.5g |
$1487.00 | 2025-02-14 | |
| Aaron | AR01I1SM-5g |
ETHYL 2-[3-(1H-BENZOIMIDAZOL-2-YL)-2-OXO-CHROMEN-7-YL]OXYACETATE |
6238-97-7 | 95% | 5g |
$2356.00 | 2025-03-10 | |
| Aaron | AR01I1SM-10g |
ETHYL 2-[3-(1H-BENZOIMIDAZOL-2-YL)-2-OXO-CHROMEN-7-YL]OXYACETATE |
6238-97-7 | 95% | 10g |
$3485.00 | 2023-12-15 | |
| Enamine | EN300-102418-0.05g |
6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one |
6238-97-7 | 95% | 0.05g |
$118.0 | 2023-10-28 |
6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
Comprehensive Overview of 6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 6238-97-7): Properties, Applications, and Research Insights
The compound 6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 6238-97-7) is a heterocyclic organic molecule featuring a benzoxazine core structure. This scaffold is widely recognized in medicinal chemistry and material science due to its versatile reactivity and biological relevance. The presence of a bromine substituent at the 6-position and a methyl group at the 7-position enhances its potential for further functionalization, making it a valuable intermediate in synthetic applications. Researchers and industries are increasingly exploring its role in drug discovery, agrochemicals, and advanced material design.
In recent years, the demand for benzoxazine derivatives has surged, driven by their applications in pharmaceutical intermediates and biologically active compounds. A growing body of literature highlights the significance of 6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one in modulating enzyme activity and receptor binding. For instance, its structural motifs are frequently investigated for neuroprotective and anti-inflammatory properties, aligning with current trends in neurodegenerative disease research. Users searching for "benzoxazine synthesis" or "brominated heterocycles applications" will find this compound particularly relevant to their queries.
From a synthetic perspective, CAS No. 6238-97-7 serves as a pivotal building block in multicomponent reactions and catalyzed cross-coupling protocols. Its electron-rich aromatic system facilitates selective modifications, enabling the creation of diverse molecular libraries. This adaptability resonates with the pharmaceutical industry's focus on fragment-based drug design and high-throughput screening. Moreover, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine discussions.
Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing the "sustainable synthesis of halogenated compounds"—a frequently searched term among eco-conscious chemists. The bromo moiety in 6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one offers opportunities for atom-economical transformations, such as Suzuki-Miyaura couplings, which are pivotal in modern organic synthesis.
Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC purity analysis, and X-ray crystallography. These methods ensure batch-to-batch consistency, a critical factor for industrial applications. Users seeking "benzoxazine spectral data" or "CAS 6238-97-7 characterization" will benefit from such detailed insights. Additionally, computational studies leveraging molecular docking and QSAR modeling are uncovering its potential interactions with biological targets, further elevating its profile in drug discovery pipelines.
In material science, the benzoxazinone framework contributes to the development of photoactive polymers and corrosion inhibitors. Its ability to form stable complexes with metals is being exploited in catalysis and coordination chemistry. These interdisciplinary applications underscore why "functionalized benzoxazines" and "CAS 6238-97-7 uses" rank high in academic and industrial search trends.
To conclude, 6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one exemplifies the convergence of synthetic utility and biological relevance. Its adaptability across multiple domains—from medicinal chemistry to advanced materials—positions it as a compound of enduring interest. As research continues to unravel its full potential, this molecule is poised to remain a staple in both laboratory and industrial settings, answering the evolving needs of science and technology.
6238-97-7 (6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)